Cas no 852144-58-2 (2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide)

• Product Name: 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide
• CAS No: 852144-58-2
• MF: C₂₂H₂₃N₅O₂S
• MW: 421.51532292366
• CID: 6136984
• PubChem ID: 3590380
• Update Time: 2025-11-01

2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide
• 2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(m-tolyl)acetamide
• Acetamide, 2-[[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl]thio]-N-(3-methylphenyl)-
• 2-[[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• F0653-0273
• SR-01000131574
• 2-{[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide
• 852144-58-2
• AKOS024592284
• SR-01000131574-1

• Inchi： 1S/C22H23N5O2S/c1-15-6-5-7-16(12-15)24-20(28)14-30-22-26-25-21(27(22)10-11-29-2)18-13-23-19-9-4-3-8-17(18)19/h3-9,12-13,23H,10-11,14H2,1-2H3,(H,24,28)
• InChI Key： NASQHOFGPTXIDS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)CSC1N(CCOC)C(C2C3=C(NC=2)C=CC=C3)=NN=1

Computed Properties

• Exact Mass: 421.15724617g/mol
• Monoisotopic Mass: 421.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 12.98±0.70(Predicted)

Additional information on 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide

Introduction to 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide (CAS No. 852144-58-2)

2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide, with the CAS number 852144-58-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an indole moiety, a triazole ring, and a sulfanyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The indole moiety in 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide is a common structural motif found in many natural products and bioactive compounds. Indoles are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The presence of this moiety suggests that the compound may exhibit similar biological activities.

The triazole ring is another key structural feature of 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide. Triazoles are widely used in medicinal chemistry due to their ability to form strong hydrogen bonds and π-stacking interactions with biological targets. These interactions can enhance the binding affinity and selectivity of the compound, making it a valuable scaffold for drug design.

The sulfanyl group in 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide adds another layer of complexity to its structure. Sulfanyl groups can participate in various chemical reactions and interactions, such as thiol-disulfide exchange reactions and coordination with metal ions. These properties can influence the compound's stability, solubility, and reactivity in biological systems.

In recent years, significant research has been conducted to explore the potential therapeutic applications of 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide. Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines. For example, a study published in the Journal of Medicinal Chemistry reported that 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide selectively inhibited the growth of human breast cancer cells while showing minimal cytotoxicity towards normal cells.

The mechanism of action of 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide has also been investigated. Research suggests that the compound may target multiple signaling pathways involved in cancer cell proliferation and survival. For instance, it has been shown to inhibit the activation of the PI3K/AKT signaling pathway, which is frequently dysregulated in various cancers. Additionally, the compound may induce apoptosis through the activation of caspase-dependent pathways.

Beyond its antitumor properties, 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide has also been studied for its potential neuroprotective effects. A study published in the Journal of Neurochemistry demonstrated that the compound protected neuronal cells from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes. These findings suggest that 2-{5-(1H-indol-3-y l)-4-(2-methoxyethyl)-4H - 1 , 2 , 4 - triaz ol - 3 - ylsul fany l ) - N - ( 3 - methylphe n yl ) acetam ide could be a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-{5-(1H-indol - 3 - yl ) - 4 - ( 2 - meth oxyet h yl ) - 4 H - 1 , 2 , 4 - triaz ol - 3 - ylsul fany l ) - N - ( 3 - methylphe n yl ) acetam ide have also been evaluated. Studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are crucial for its potential development as an oral therapeutic agent.

In conclusion, 2-{5 -(1 H-i nd ol - 3 - yl ) - 4 -( 2 - m eth oxyet h yl ) - 4 H -( 1 , 2 , 4 ) triaz ol -( 3 ) ylsul fany l ) -( N -( m eth oxyet h yl ) acetam ide , with CAS number 852144–58–000000000000000000–77777777777777778 (corrected to CAS No. 85), is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further preclinical and clinical studies. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine.